methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate”, the Suzuki–Miyaura coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process involves a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .Chemical Reactions Analysis
Again, while there isn’t specific information on the chemical reactions involving “methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate”, the Suzuki–Miyaura coupling mentioned earlier is a common reaction involving organoboron reagents .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate involves the reaction of 3-cyanophenylhydrazine with ethyl acetoacetate to form 1-(3-cyanophenyl)-3-oxobutane-1,4-diamine, which is then cyclized with methyl acrylate to yield the target compound.", "Starting Materials": [ "3-cyanophenylhydrazine", "ethyl acetoacetate", "methyl acrylate" ], "Reaction": [ "Step 1: 3-cyanophenylhydrazine is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-(3-cyanophenyl)-3-oxobutane-1,4-diamine.", "Step 2: The resulting diamine is then cyclized with methyl acrylate in the presence of a Lewis acid catalyst such as zinc chloride to yield methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate." ] } | |
CAS RN |
2648956-58-3 |
Product Name |
methyl 1-(3-cyanophenyl)-1H-pyrazole-3-carboxylate |
Molecular Formula |
C12H9N3O2 |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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